Low temperature synthesis, structure and properties of La4BaCu5–xMxO13+δ (M=Ni, Co and Fe)
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A804334E
Abstract
Oxygen deficient defect perovskite oxides having the general formula La
4
BaCu
5–x
M
x
O
13+δ
(M=Ni or Co, 0≤x≥1.0, Fe, x=0.5) have been synthesized from NaOH-KOH fluxes at 450°C. Structures of these materials have been refined by the Rietveld method and confirmed by electron diffraction studies. Ni
3+
, Co
3+
and Fe
3+
ions are shown to occupy the octahedral 1(a) site in the La
4
BaCu
5
O
13+δ
structure. While the Ni substituted compound is metallic, composition controlled metal to insulator (M-I) like behaviour is observed for Co and Fe substituted compounds. While temperature independent magnetic susceptibility in the case of the Ni substituted compound indicated Pauli paramagnetic behaviour, Co and Fe substituted oxides were weakly paramagnetic.
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Journal Name：Journal of Materials Chemistry
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CAS no.: 16284-60-9
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